Cas no 1323699-62-2 (N-(4-fluorophenyl)-N-[2-hydroxy-3-(piperazin-1-yl)propyl]-4-methylbenzene-1-sulfonamide; oxalic acid)

• Product Name: N-(4-fluorophenyl)-N-[2-hydroxy-3-(piperazin-1-yl)propyl]-4-methylbenzene-1-sulfonamide; oxalic acid
• CAS No: 1323699-62-2
• MF: C₂₂H₂₈FN₃O₇S
• MW: 497.537028312683
• CID: 5398629
• Update Time: 2025-06-08

N-(4-fluorophenyl)-N-[2-hydroxy-3-(piperazin-1-yl)propyl]-4-methylbenzene-1-sulfonamide; oxalic acid Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(4-fluorophenyl)-N-[2-hydroxy-3-(1-piperazinyl)propyl]-4-methyl-, ethanedioate (1:1)
• N-(4-fluorophenyl)-N-[2-hydroxy-3-(piperazin-1-yl)propyl]-4-methylbenzene-1-sulfonamide; oxalic acid

• Inchi： 1S/C20H26FN3O3S.C2H2O4/c1-16-2-8-20(9-3-16)28(26,27)24(18-6-4-17(21)5-7-18)15-19(25)14-23-12-10-22-11-13-23;3-1(4)2(5)6/h2-9,19,22,25H,10-15H2,1H3;(H,3,4)(H,5,6)
• InChI Key： LNRWKLLGRIQAJC-UHFFFAOYSA-N
• SMILES： C1(S(N(C2=CC=C(F)C=C2)CC(O)CN2CCNCC2)(=O)=O)=CC=C(C)C=C1.C(O)(=O)C(O)=O

Additional information on N-(4-fluorophenyl)-N-[2-hydroxy-3-(piperazin-1-yl)propyl]-4-methylbenzene-1-sulfonamide; oxalic acid

Introduction to N-(4-fluorophenyl)-N-[2-hydroxy-3-(piperazin-1-yl)propyl]-4-methylbenzene-1-sulfonamide; oxalic acid (CAS No. 1323699-62-2)

N-(4-fluorophenyl-N-[2-hydroxy-3-(piperazin-1-yl)propyl]-4-methylbenzene-1-sulfonamide; oxalic acid) is a sophisticated chemical compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 1323699-62-2, has garnered attention due to its unique structural properties and potential therapeutic benefits. The molecular architecture of this compound incorporates several key functional groups, including a 4-fluorophenyl moiety, a piperazin-1-yl side chain, and a methylbenzene-1-sulfonamide core, which collectively contribute to its distinctive chemical behavior and biological activity.

The 4-fluorophenyl group is a crucial component of the compound, influencing its electronic properties and interactions with biological targets. Fluoro substitution in aromatic compounds is well-documented for enhancing metabolic stability and improving binding affinity to proteins. In the context of this molecule, the presence of fluorine may contribute to increased bioavailability and prolonged half-life, making it an attractive candidate for drug development. Recent studies have highlighted the role of fluorinated aromatic compounds in modulating enzyme activity and receptor binding, suggesting that this moiety could be pivotal in designing novel therapeutic agents.

The piperazin-1-yl side chain is another significant feature of N-(4-fluorophenyl)-N-[2-hydroxy-3-(piperazin-1-yl)propyl]-4-methylbenzene-1-sulfonamide; oxalic acid. Piperazine derivatives are widely recognized for their pharmacological properties, particularly in the treatment of neurological disorders, cardiovascular diseases, and infections. The piperazine scaffold is known for its ability to interact with various biological targets, including enzymes and receptors, thereby modulating physiological processes. In this compound, the piperazin-1-yl group is linked to a hydroxylated propyl chain, which further influences the compound's solubility and bioavailability. This structural feature may enhance the compound's ability to cross biological membranes, facilitating its absorption and distribution within the body.

The core structure of the compound, methylbenzene-1-sulfonamide, provides additional functionality that contributes to its overall pharmacological profile. Sulfonamides are a class of compounds known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant effects. The presence of a sulfonamide group in this molecule suggests potential therapeutic applications in various medical conditions. Moreover, the methyl substituent on the benzene ring may further modulate the electronic properties of the aromatic system, influencing interactions with biological targets. This combination of structural elements makes N-(4-fluorophenyl)-N-[2-hydroxy-3-(piperazin-1-yl)propyl]-4-methylbenzene-1-sulfonamide; oxalic acid a promising candidate for further investigation.

In recent years, there has been growing interest in developing novel compounds with enhanced pharmacological properties. The unique combination of functional groups in N-(4-fluorophenyl)-N-[2-hydroxy-3-(piperazin-1-yl)propyl]-4-methylbenzene-1-sulfonamide; oxalic acid positions it as a valuable asset in pharmaceutical research. Researchers have been exploring the potential of this compound in various therapeutic areas, including central nervous system disorders, cancer treatment, and inflammatory diseases. Preliminary studies have shown promising results in terms of efficacy and safety profile, although further clinical trials are needed to validate these findings.

The synthesis and characterization of this compound have been subjects of extensive research efforts. The multi-step synthesis involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to elucidate the molecular structure and confirm the identity of the compound. These studies have provided valuable insights into the chemical behavior of N-(4-fluorophenyl)-N-[2-hydroxy-3-(piperazin-1-yl)propyl]-4-methylbenzene-1-sulfonamide; oxalic acid and have laid the foundation for further pharmacological investigations.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules. Additionally, it may serve as a building block for designing novel drug candidates with improved pharmacokinetic properties. The incorporation of fluorine atoms can enhance metabolic stability, while the piperazine moiety can improve binding affinity to biological targets. These attributes make N-(4-fluorophenyl)-N-[2-hydroxy-3-(piperazin-1-yl)propyl]-4-methylbenzene-1-sulfonamide; oxalic acid a versatile tool in drug discovery and development.

In conclusion, N-(4-fluorophenyl-N-[2-hydroxy-3-(piperazin-1-y l)propyl]-4-methylbenzene -1-sulfonamide; oxalic acid) (CAS No. 1323699 -62 -2) is a structurally complex compound with significant potential in pharmaceutical research. Its unique combination of functional groups, including 4-fluorophen yl strong>, piperazin -1 -y l strong>, andmethylb enzene - 1 -sulfon amide strong>, contributes to its distinctive chemical behavior and biological activity . Recent studies have highlighted its promise as a therapeutic agent , particularly in treating central nervous system disorders , cancer , and inflammatory diseases . Further research is warranted to fully explore its pharmacological potential and develop novel drug candidates based on this promising scaffold . p>